3-(1-(2-(1H-benzo[d][1,2,3]triazol-1-yl)acetyl)azetidin-3-yl)imidazolidine-2,4-dione

• IUPAC Name: 3-[1-[2-(benzotriazol-1-yl)acetyl]azetidin-3-yl]imidazolidine-2,4-dione
• InChI: InChI=1S/C14H14N6O3/c21-12-5-15-14(23)20(12)9-6-18(7-9)13(22)8-19-11-4-2-1-3-10(11)16-17-19/h1-4,9H,5-8H2,(H,15,23)
• InChI Key: WYQRBWRIEJMBRX-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CN2C3=CC=CC=C3N=N2)N4C(=O)CNC4=O
• Molecular Formula: C14H14N6O3
• Molecular Weight: 314.30 g/mol

Description

The compound “3-(1-(2-(1H-benzo[d][1,2,3]triazol-1-yl)acetyl)azetidin-3-yl)imidazolidine-2,4-dione” is a complex organic molecule that contains several functional groups, including a 1,2,3-triazole ring, an azetidine ring, and an imidazolidine-2,4-dione moiety. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as nuclear magnetic resonance (NMR) and X-ray crystallography could be used to determine its structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For example, the 1,2,3-triazole ring might participate in nucleophilic substitution reactions, while the imidazolidine-2,4-dione moiety could be involved in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, solubility, and stability, would be influenced by its molecular structure and the nature of its functional groups.

Scientific Research Applications

Drug Discovery

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Organic Synthesis

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Polymer Chemistry

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Supramolecular Chemistry

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Bioconjugation

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Chemical Biology

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Fluorescent Imaging

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Materials Science

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Safety And Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. These properties could be evaluated through laboratory testing.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its properties, and investigation of its potential applications, for example, in medicine or materials science.